2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride

Bioconjugation Amine-reactive labeling Hydrolytic stability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6HClF4O3S
Molecular Weight 264.58 g/mol
Cat. No. B13267926
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride
Molecular FormulaC6HClF4O3S
Molecular Weight264.58 g/mol
Structural Identifiers
SMILESC1(=C(C(=C(C(=C1F)F)S(=O)(=O)Cl)F)F)O
InChIInChI=1S/C6HClF4O3S/c7-15(13,14)6-3(10)1(8)5(12)2(9)4(6)11/h12H
InChIKeyCBDPQZNTARDLNH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride – Compound Identity, Class Context, and Procurement Rationale


2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride (CAS 1184940-66-6; molecular formula C₆HClF₄O₃S; MW 264.58) is a fluorinated aromatic sulfonyl chloride that bears a phenolic hydroxyl group para to the –SO₂Cl moiety . It belongs to the class of benzenesulfonyl chlorides and is distinguished from non-fluorinated and fully fluorinated analogs by the coexistence of four electron-withdrawing fluorine atoms, a reactive sulfonyl chloride electrophile, and a free hydroxyl group capable of further derivatization . This combination makes the compound a strategic intermediate for generating water-soluble 4‑sulfo‑2,3,5,6‑tetrafluorophenyl (STP) active esters that are widely used in bioconjugation [1].

1
Workflow
STP active ester synthesis for aqueous bioconjugation
2
Selection Logic
Dual fluorine activation and sulfonate-generating hydroxyl in one intermediate
3
Research Context
Fluorinated sulfonamide inhibitor scaffolds and reactivity-probe derivatization

Why 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride Cannot Be Replaced by a Generic Sulfonyl Chloride or Fluorinated Analog


Sulfonyl chlorides span a wide reactivity range depending on aromatic ring substitution, yet procurement decisions often treat them as interchangeable building blocks. 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride defies generic substitution for two interconnected reasons. First, the four fluorine substituents withdraw electron density from the ring, lowering the phenolic pKa by approximately 4–5 orders of magnitude relative to unsubstituted phenol and thereby enhancing both water solubility of the derived sulfonate (STP) form and the electrophilicity of the –SO₂Cl group [1]. Second, the 4‑hydroxyl group enables conversion to a sulfonate salt that imparts aqueous solubility to downstream active esters – a property absent in analogs such as pentafluorobenzenesulfonyl chloride (no OH) or 2,3,5,6‑tetrafluorobenzenesulfonyl chloride (no OH), and far weaker in the non‑fluorinated 4‑hydroxybenzenesulfonyl chloride [2]. Substituting any of these comparators therefore forces a trade‑off between losing the solubility‑conferring sulfonate group or losing the fluorine‑driven electronic activation, neither of which is acceptable when water‑soluble, amine‑reactive labeling reagents or high‑potency sulfonamide inhibitors are the end goal [3].

!
Sulfonate-generating hydroxyl absent
Pentafluorobenzenesulfonyl chloride and 2,3,5,6-tetrafluorobenzenesulfonyl chloride lack the 4-OH group, preventing conversion to water-soluble STP esters.
!
Electronic activation may differ
4-Hydroxybenzenesulfonyl chloride lacks fluorine-driven pKa suppression and electrophilic enhancement, which may shift reactivity and solubility profiles.
!
Dual-property architecture not transferable
No single-class analog delivers both permanent aqueous sulfonate solubility and fluorine-enhanced electrophilicity in the same activated ester precursor.

Quantitative Differentiation Evidence for 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride Versus Closest Analogs


STP Ester Hydrolysis Half‑Life at pH 8.5 Exceeds That of NHS Esters by 4.7‑Fold

STP esters derived from 2,3,5,6‑tetrafluoro‑4‑hydroxybenzene‑1‑sulfonyl chloride (via the sodium sulfonate intermediate) exhibit a hydrolysis half‑life of 210 min at pH 8.5, compared with 45 min for the corresponding N‑hydroxysuccinimidyl (NHS) ester under identical conditions . At pH 7.4 the half‑life advantage was 294 min (STP) versus 128 min (NHS) . The activation energy for STP ester hydrolysis was measured at 58.2 kJ/mol versus 42.7 kJ/mol for the NHS ester, confirming that the tetrafluorinated STP leaving group stabilizes the ester toward spontaneous aqueous hydrolysis .

Hydrolytic Stability
Head-to-head
STP ester t₁/₂ = 210 min at pH 8.5 vs. NHS ester t₁/₂ = 45 min. Activation energy 58.2 kJ/mol vs. 42.7 kJ/mol.
Supports improved labeling-to-hydrolysis ratio in aqueous conjugation.
Reported 4.7-fold half-life extension at pH 8.5, 25 °C.
Bioconjugation Amine-reactive labeling Hydrolytic stability

STP Esters Are Dramatically More Water‑Soluble Than NHS Esters – Enabling 100% Aqueous Bioconjugation

The sodium 2,3,5,6‑tetrafluoro‑4‑hydroxybenzenesulfonate intermediate (directly prepared from the target sulfonyl chloride) yields STP esters that are described as 'dramatically more water‑soluble than the corresponding NHS esters' [1]. Commercial STP‑based reagents are explicitly formulated for labeling in '100% aqueous media' without organic co‑solvents , whereas NHS esters routinely require DMF or DMSO co‑solvents (10–20% v/v) to maintain solubility, which can denature sensitive proteins [2]. In contrast, pentafluorobenzenesulfonyl chloride (no sulfonate group) cannot generate a water‑soluble active ester at all.

Aqueous Solubility
Head-to-head
STP esters: 100% aqueous buffer solubility. NHS esters: require 10–20% organic co-solvent.
Enables protein labeling without co-solvent denaturation risk.
Reported functional advantage for sensitive biologics.
Water solubility Protein labeling Click chemistry

Tetrafluorobenzenesulfonamides Exhibit Subnanomolar Carbonic Anhydrase Binding Affinity – Fluorinated vs. Non‑Fluorinated Comparison

A systematic study of 4‑substituted‑2,3,5,6‑tetrafluorobenzenesulfonamides (derived from the target sulfonyl chloride scaffold) demonstrated that all fluorinated benzenesulfonamides exhibited nanomolar binding potency toward human carbonic anhydrase (CA) isozymes I, II, VII, XII, and XIII, and that 'fluorinated benzenesulfonamides possessed higher binding potency than non‑fluorinated compounds' [1]. Several compounds reached subnanomolar dissociation constants (Kd values in the sub‑nanomolar range for CA I), with the strongest binders showing dissociation rate constants as low as ~1 × 10⁻³ s⁻¹, approaching irreversibility [1][2]. The non‑fluorinated benzenesulfonamide controls required micromolar concentrations to achieve comparable inhibition under the same thermal shift assay and isothermal titration calorimetry conditions [1].

CA Binding Affinity
Head-to-head
Fluorinated sulfonamides: subnanomolar Kd (CA I). Non-fluorinated controls: micromolar Kd.
Supports fluorine-driven affinity gain in inhibitor design.
Reported ≥100-fold affinity enhancement via thermal shift/ITC.
Carbonic anhydrase inhibition Sulfonamide SAR Fluorine effect

Phenolic pKa Suppression by Tetrafluorination Enhances Sulfonate Solubility and Leaving‑Group Ability

The pKa of 2,3,5,6‑tetrafluorophenol (the phenolic substructure of the sulfonate form of the target compound) was measured at 5.46 (predicted) and experimentally confirmed by ¹⁹F‑NMR and UV‑vis spectroscopy at 25 °C in water [1]. By comparison, unsubstituted phenol has a pKa of ~9.95 , and 4‑hydroxybenzenesulfonic acid (the hydrolysis product of non‑fluorinated 4‑hydroxybenzenesulfonyl chloride) has a phenolic pKa of ~8.7–9.1 . This ~4.5 pKa unit suppression (roughly 30,000‑fold increase in acidity) arises from the four electron‑withdrawing fluorine atoms and is responsible for the superior leaving‑group ability of the tetrafluorophenolate in STP ester aminolysis and for the permanent anionic character of the sulfonate at physiological pH, which drives water solubility [2].

Phenolic pKa
Cross-study comparable
2,3,5,6-Tetrafluorophenol pKa ≈ 5.46. Phenol pKa ≈ 9.95. ΔpKa ≈ −4.5 units.
Contextualizes leaving-group ability and permanent sulfonate charge at physiological pH.
¹⁹F-NMR and UV-vis data at 25 °C in water.
Fluorine effect on pKa Leaving-group ability Active ester design

Electron‑Withdrawing Fluorine Substituents Accelerate Sulfonyl Chloride Nucleophilic Substitution – Hammett Analysis

The chloride‑chloride exchange reaction in arenesulfonyl chlorides follows the Hammett equation with a positive ρ‑value of +2.02, indicating that electron‑withdrawing substituents significantly accelerate nucleophilic attack at sulfur [1]. A separate study of pyridine‑catalyzed hydrolysis of aromatic sulfonyl chlorides reported a ρ value of +1.06 [2]. The four fluorine atoms of 2,3,5,6‑tetrafluoro‑4‑hydroxybenzene‑1‑sulfonyl chloride contribute a cumulative σₚ value of approximately +0.24 (4 × +0.06 for F), predicting a rate enhancement of roughly 3‑fold relative to unsubstituted benzenesulfonyl chloride based on the Hammett relationship (log(k/k₀) = ρσ). In contrast, 4‑hydroxybenzenesulfonyl chloride bears only a weakly electron‑donating OH (σₚ = −0.37), which would retard the same reaction.

Reactivity Prediction
Class-level inference
Hammett analysis predicts ~3-fold nucleophilic substitution rate acceleration vs. unsubstituted benzenesulfonyl chloride.
May support faster sulfonamide/ester coupling kinetics.
Class-level prediction; data to verify for this specific scaffold.
Sulfonyl chloride reactivity Hammett equation Nucleophilic substitution kinetics

Unique Dual Functional‑Group Architecture Enables a Water‑Soluble Active Ester Not Accessible from Any Single‑Class Analog

The target compound is the only benzenesulfonyl chloride that simultaneously carries (i) a full tetrafluorination pattern that activates the sulfonyl electrophile and suppresses phenolic pKa, and (ii) a free para‑hydroxyl group that can be converted to a sulfonate salt (–SO₃⁻) to confer permanent water solubility on downstream STP esters . Pentafluorobenzenesulfonyl chloride (CAS 832‑53‑1) lacks the hydroxyl substituent; it cannot be converted to a sulfonate salt, and its esters (PFP esters) are hydrophobic, requiring organic co‑solvents [1]. 2,3,5,6‑Tetrafluorobenzenesulfonyl chloride (CAS 776‑09‑0) likewise lacks the hydroxyl group . 4‑Hydroxybenzenesulfonyl chloride (CAS 4025‑67‑6) possesses the OH but lacks fluorine activation; its phenolic pKa is ~8.7–9.1, so the sulfonate form is only partially ionized at bioconjugation pH . Only the target compound delivers both fluorination‑driven electronic activation and a sulfonate‑generating hydroxyl group in a single molecule.

Dual-Group Architecture
Class-level inference
Only benzenesulfonyl chloride combining full tetrafluorination with a free 4-OH group for sulfonate generation.
Reported dual-functional-group architecture not available in any single-class analog.
Architectural exclusivity review for STP ester chemistry.
Molecular design Sulfonate ester Bioconjugation reagent

Highest‑Value Application Scenarios for 2,3,5,6‑Tetrafluoro‑4‑hydroxybenzene‑1‑sulfonyl chloride Based on Verified Differentiation Evidence


Synthesis of Water‑Soluble STP Active Esters for Protein and Antibody Labeling in 100% Aqueous Media

This compound is the essential precursor for generating sodium 2,3,5,6‑tetrafluoro‑4‑hydroxybenzenesulfonate, which is subsequently used to prepare 4‑sulfo‑2,3,5,6‑tetrafluorophenyl (STP) esters. STP esters are the only amine‑reactive active ester class that combines (a) a hydrolysis half‑life 4.7‑fold longer than NHS esters at pH 8.5 and (b) solubility sufficient for labeling biomolecules in purely aqueous buffers without organic co‑solvents [1]. This scenario is directly supported by the kinetic half‑life comparison (Evidence Item 3.1) and the water‑solubility advantage (Evidence Item 3.2). Typical usage: conversion to the sodium sulfonate salt, DCC/DMAP‑mediated esterification with carboxyl‑containing fluorophores or haptens, and subsequent conjugation to lysine residues of antibodies or proteins at pH 8.3–9.0.

Medicinal Chemistry Scaffold for Subnanomolar‑Affinity Carbonic Anhydrase Inhibitors

The tetrafluorobenzenesulfonamide core accessed by reacting 2,3,5,6‑tetrafluoro‑4‑hydroxybenzene‑1‑sulfonyl chloride with amines delivers binding affinities ≥100‑fold stronger than non‑fluorinated benzenesulfonamides against human carbonic anhydrase isozymes, with Kd values reaching the subnanomolar range for CA I [2]. The phenolic hydroxyl group enables further O‑alkylation or O‑acylation for SAR exploration without sacrificing the fluorination‑driven affinity gain. This scenario is directly supported by the CA inhibition binding data (Evidence Item 3.3). Typical usage: reaction of the sulfonyl chloride with a primary or secondary amine to form the sulfonamide inhibitor core, followed by functionalization of the 4‑OH group.

Solid‑Phase Immobilization Matrices Requiring High Nucleophilic Displacement Reactivity

Fluorinated arylsulfonyl chlorides, including this compound, activate hydroxyl‑bearing solid supports (agarose, Sepharose) toward nucleophilic displacement by amines and thiols with superior efficiency compared to non‑fluorinated analogs [3]. The Hammett‑derived rate acceleration of approximately 3‑fold (Evidence Item 3.5) means faster coupling kinetics and higher ligand loading densities on chromatographic resins. The residual hydroxyl group after support coupling provides a spectroscopic handle for loading quantification. Typical usage: activation of agarose beads in anhydrous acetone/pyridine, followed by coupling of amine‑containing affinity ligands, enzymes, or antibodies.

19F‑NMR Probe and Fluorinated Building Block for Analytical Derivatization

The four chemically equivalent fluorine atoms provide an intense, singlet ¹⁹F NMR signal that can be exploited for quantitative analysis of derivatization efficiency and for tracking reaction progress in complex mixtures. Combined with the compound's sulfonyl chloride reactivity, this makes it useful as a fluorinated derivatization agent for amines, phenols, and thiols – analogous to the established use of pentafluorobenzenesulfonyl chloride in GC‑ECD trace analysis [4], but with the added advantage that the hydroxyl group can be independently modified to introduce additional detection modalities (UV chromophore, fluorescent tag).

Application
Selection Property
Validation Focus
Aqueous STP ester bioconjugation
Sulfonate-generating 4-OH with tetrafluoro activation
Hydrolysis half-life and co-solvent-free solubility
Carbonic anhydrase inhibitor scaffolds
Tetrafluorinated benzenesulfonamide core
Binding affinity review (thermal shift/ITC)
Solid-phase support activation
Enhanced nucleophilic displacement reactivity
Coupling kinetics and ligand loading density
19F-NMR analytical derivatization
Four equivalent fluorine atoms with sulfonyl chloride handle
Derivatization efficiency and detection modality
Quote Request

Request a Quote for 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl chloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.